Cas no 1798028-88-2 (9-(5-bromopyridine-3-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane)

• Product Name: 9-(5-bromopyridine-3-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane
• CAS No: 1798028-88-2
• MF: C₁₄H₁₇BrN₂O₃
• MW: 341.200382947922
• CID: 6603317
• PubChem ID: 71806936
• Update Time: 2025-10-21

9-(5-bromopyridine-3-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-(5-bromopyridine-3-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane
• (5-bromopyridin-3-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone
• (5-bromopyridin-3-yl)-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone
• AKOS024559990
• 1798028-88-2
• F6436-2907
• 9-(5-BROMOPYRIDINE-3-CARBONYL)-1,5-DIOXA-9-AZASPIRO[5.5]UNDECANE

• Inchi： 1S/C14H17BrN2O3/c15-12-8-11(9-16-10-12)13(18)17-4-2-14(3-5-17)19-6-1-7-20-14/h8-10H,1-7H2
• InChI Key： RHQPOOPYPOEGJK-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(N1CCC2(CC1)OCCCO2)=O

Computed Properties

• Exact Mass: 340.04225g/mol
• Monoisotopic Mass: 340.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 9-(5-bromopyridine-3-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane

Comprehensive Overview of 9-(5-bromopyridine-3-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane (CAS No. 1798028-88-2)

The compound 9-(5-bromopyridine-3-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane (CAS No. 1798028-88-2) is a highly specialized spirocyclic derivative that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique molecular structure, featuring a spiro[5.5]undecane core and a 5-bromopyridine moiety, makes it a valuable intermediate for the synthesis of novel bioactive molecules. Researchers are particularly interested in its potential applications in targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors, which are hot topics in current pharmaceutical research.

One of the key reasons for the growing interest in 9-(5-bromopyridine-3-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane is its role in the development of central nervous system (CNS) therapeutics. The spirocyclic scaffold is known for its ability to enhance blood-brain barrier (BBB) penetration, a critical factor in designing drugs for neurological disorders. This aligns with the increasing demand for neuroprotective agents and cognitive enhancers, as evidenced by the surge in searches for terms like "CNS drug design" and "BBB-permeable compounds" in scientific databases.

From a synthetic chemistry perspective, the presence of the 5-bromopyridine group in this compound offers versatile cross-coupling opportunities, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal in constructing complex heterocyclic frameworks, which are often found in FDA-approved drugs. The compound's CAS No. 1798028-88-2 is frequently cited in patent literature, highlighting its relevance in intellectual property (IP)-driven research. This is particularly important given the rising trend of patent analytics and drug repurposing strategies in the pharmaceutical industry.

Another noteworthy aspect of 9-(5-bromopyridine-3-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane is its potential in cancer research. The spirocyclic and pyridine motifs are common in small-molecule inhibitors targeting protein-protein interactions (PPIs). Given the current focus on precision medicine and targeted therapies, this compound could serve as a scaffold for designing inhibitors against oncogenic kinases or epigenetic regulators. Searches for "kinase inhibitor design" and "spirocyclic anticancer agents" have seen a notable uptick, reflecting the compound's alignment with cutting-edge research trends.

In addition to its pharmaceutical applications, 9-(5-bromopyridine-3-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane is also relevant in material science. The spirocyclic structure contributes to molecular rigidity, which is desirable for developing high-performance polymers and liquid crystals. This dual applicability in life sciences and materials engineering makes it a compound of interdisciplinary interest. The rise in searches for "functional materials" and "spirocyclic polymers" underscores its versatility.

Quality control and analytical characterization of 9-(5-bromopyridine-3-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane are critical for ensuring its utility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. The compound's CAS No. 1798028-88-2 is often referenced in certificates of analysis (CoA), which are essential for researchers seeking reproducible results. This ties into the broader trend of quality-by-design (QbD) in chemical synthesis, a topic frequently searched in academic and industrial circles.

In summary, 9-(5-bromopyridine-3-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane (CAS No. 1798028-88-2) is a multifaceted compound with significant potential in drug discovery, cancer research, and material science. Its unique spirocyclic and heterocyclic features make it a valuable asset for researchers exploring innovative therapeutics and advanced materials. As the scientific community continues to prioritize targeted drug design and sustainable chemistry, this compound is poised to remain a key player in interdisciplinary research.